2-[2,5-dimethyl-3-(2-methyl-1,3-thiazol-4-yl)-1H-pyrrol-1-yl]acetic acid

• IUPAC Name: 2-[2,5-dimethyl-3-(2-methyl-1,3-thiazol-4-yl)pyrrol-1-yl]acetic acid
• InChI: InChI=1S/C12H14N2O2S/c1-7-4-10(11-6-17-9(3)13-11)8(2)14(7)5-12(15)16/h4,6H,5H2,1-3H3,(H,15,16)
• InChI Key: RVEMYAWTHFWWAK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N1CC(=O)O)C)C2=CSC(=N2)C
• Molecular Formula: C12H14N2O2S
• Molecular Weight: 250.32 g/mol

Description

The compound “2-[2,5-dimethyl-3-(2-methyl-1,3-thiazol-4-yl)-1H-pyrrol-1-yl]acetic acid” is a complex organic molecule. It contains a thiazole ring, which is a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom. Thiazoles are members of the azole heterocycles that include imidazoles and oxazoles.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. The odor of thiazole is similar to that of pyridine. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Antiviral Activity

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Anti-Inflammatory Properties

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Antitumor and Cytotoxic Effects

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Metabolic and Redox Pathways

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Future Directions

Thiazole derivatives have been the subject of extensive research due to their diverse biological activities. Future research may focus on the design and development of new thiazole derivatives with improved efficacy and lesser side effects.